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Compound of Interest

Methylaminoacetonitrile
Compound Name: _
hydrochloride

Cat. No.: B1295143

An In-depth Technical Guide on 2-(Methylamino)acetonitrile Hydrochloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical reagents is paramount. This guide provides a detailed overview of 2-
(methylamino)acetonitrile hydrochloride, covering its chemical structure, IUPAC nomenclature,
physical and chemical properties, and a representative synthetic protocol.

Chemical Structure and IUPAC Name

2-(Methylamino)acetonitrile hydrochloride is the hydrochloride salt of 2-
(methylamino)acetonitrile. The structure consists of a protonated 2-(methylamino)acetonitrile
cation and a chloride anion. The positive charge resides on the methylamino nitrogen atom.

The systematic International Union of Pure and Applied Chemistry (IUPAC) name for this
compound is 2-(methylamino)acetonitrile;hydrochloride[1]. It is also referred to as 2-
(methylamino)acetonitrile chloride[2].

Key Structural Information:
e Canonical SMILES: CNCC#N.CI[1][3]
e InChl: INChl=1S/C3H6N2.CIH/c1-5-3-2-4;/h5H,3H2,1H3;1H[1][4]

« InChiKey: DFKBQHBEROHUNF-UHFFFAOYSA-N[1]
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Physicochemical Properties

A summary of the key quantitative data for 2-(methylamino)acetonitrile hydrochloride is
presented in the table below for easy reference and comparison.

Property Value Source
Molecular Formula Cs3H7CINz [1][4]
Molecular Weight 106.55 g/mol [11[31[5]
Appearance White to off-white solid [6]
Melting Point 103-106 °C [6][7]
CAS Number 25808-30-4 [1][3][4]

Synthesis Protocol

The preparation of 2-(methylamino)acetonitrile hydrochloride can be achieved through various
synthetic routes. A common method involves the reaction of methylamine, formaldehyde, and a
cyanide source, followed by treatment with hydrochloric acid.

Representative Experimental Protocol:
A method for preparing methylaminoacetonitrile hydrochloride involves the following steps:
o Methylamine hydrochloride, formaldehyde, and a catalyst are combined in a reaction vessel.

e An aqueous solution of sodium cyanide is slowly added to the mixture while maintaining a
low temperature (below 0 °C).

e The resulting methylaminoacetonitrile is then reacted with hydrochloric acid in an alcoholic
solvent.

o The final product, methylaminoacetonitrile hydrochloride, is isolated by filtration, washed,
and dried[8].
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It is imperative that all experimental work is conducted in a well-ventilated fume hood by trained
professionals, as this synthesis involves highly toxic reagents such as sodium cyanide.

Logical Structure of the Compound

The following diagram illustrates the ionic nature of 2-(methylamino)acetonitrile hydrochloride,
showing the constituent ions.

2-(Methylamino)acetonitrile Hydrochloride

C3H7CIN2

forms forms

2-(Methylamino)acetonitrile Cation Chloride Anion

[CH3NH2CH2CNJ* [Cl]-

Click to download full resolution via product page

Caption: lonic components of 2-(methylamino)acetonitrile hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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